Cas no 2138548-44-2 (2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138548-44-2
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6178550
• PubChem ID: 165511087
• Update Time: 2025-07-25

2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid
• EN300-1162481
• 2138548-44-2
• 2-[(2,2-dimethylpropyl)amino]quinazoline-5-carboxylic acid

• Inchi： 1S/C14H17N3O2/c1-14(2,3)8-16-13-15-7-10-9(12(18)19)5-4-6-11(10)17-13/h4-7H,8H2,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key： OBOPHEHJVCYFAE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)NCC(C)(C)C)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid

Introduction to 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138548-44-2) and Its Emerging Applications in Chemical Biology

2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid, identified by the chemical compound identifier CAS No. 2138548-44-2, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinazoline class, a heterocyclic scaffold widely recognized for its pharmacological properties and biological activities. The presence of a dimethylpropyl side chain and an aminoquinazoline core imparts unique chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The quinazoline moiety is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and antiviral properties. The introduction of a carboxylic acid group at the 5-position of the quinazoline ring enhances the molecule's solubility and reactivity, facilitating its incorporation into various biochemical pathways and interactions. The dimethylpropyl substituent further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid with greater precision. These studies suggest that the compound may interact with specific enzymes and receptors involved in cancer progression, inflammation, and other pathological processes. For instance, preliminary computational analyses indicate that this molecule could bind to kinases and other signaling proteins, disrupting aberrant signaling pathways that contribute to disease development.

In vitro studies have begun to unravel the mechanistic basis of 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid's bioactivity. Researchers have observed notable inhibitory effects on certain kinases, which are critical enzymes in cellular signaling cascades. By modulating kinase activity, this compound may interfere with processes such as cell proliferation, survival, and migration—key mechanisms implicated in cancer growth. Additionally, its interaction with other biological targets suggests potential applications in treating inflammatory diseases and infectious disorders.

The synthesis of 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to construct the quinazoline core while introducing the desired substituents with high precision. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, have been optimized to achieve high yields and purity. These synthetic advancements are crucial for ensuring that subsequent biological evaluations are conducted using well-characterized material.

The pharmacokinetic profile of CAS No. 2138548-44-2 is another critical aspect being actively investigated. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a viable candidate for further development into a drug candidate. However, additional studies are needed to fully characterize its disposition in vivo.

One of the most exciting prospects for 2-(2,2-dimethylpropyl)aminoquinazoline-5-carboxylic acid lies in its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and fragment-based drug discovery approaches, researchers can identify derivatives of this compound that exhibit enhanced potency and selectivity against specific disease targets. The flexibility offered by the quinazoline core allows for modifications at multiple positions, enabling fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like CAS No. 2138548-44-2. AI-driven platforms can predict binding affinities, optimize molecular structures, and identify potential side effects with unprecedented speed and accuracy. These computational tools are particularly valuable in analyzing complex datasets generated from high-throughput experiments involving dimethylpropyl-substituted quinazolines, thereby expediting the development pipeline.

Collaborative efforts between academia and industry are playing a pivotal role in advancing research on this compound. Multidisciplinary teams comprising chemists, biologists, pharmacologists, and computational scientists are working together to elucidate its mechanisms of action and explore new therapeutic applications. Such collaborations not only enhance scientific rigor but also foster innovation by combining diverse expertise into unified research strategies.

The future direction of research on CAS No. 2138548-44-2 includes exploring its potential in preclinical models to validate its efficacy against various diseases. Preclinical studies will provide critical insights into its safety profile and therapeutic efficacy before human trials can be initiated. Additionally，investigators are examining whether this molecule could be repurposed for existing conditions where current treatments are limited or ineffective—a strategy that has shown considerable success in recent years.

In conclusion,(dimethylpropyl)aminoquinazoline-5-carboxylic acid (CAS No.) represents a fascinating area of study with significant implications for chemical biology pharmaceuticals.. Its unique structural features combined with emerging evidence from computational modeling experimental investigations make it an attractive candidate for further exploration.. As research continues..this compound holds promise..for contributing..to next-generation therapeutics..addressing unmet medical needs..and improving patient outcomes across multiple disease indications..